Cas no 42407-83-0 ((3e)-3-[(4-Hydroxyphenyl)Imino]-1h-Indol-2(3h)-One)

• Product name: (3e)-3-[(4-Hydroxyphenyl)Imino]-1h-Indol-2(3h)-One
• CAS No: 42407-83-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 2637514
• PubChem ID: 135406167

(3e)-3-[(4-Hydroxyphenyl)Imino]-1h-Indol-2(3h)-One Chemical and Physical Properties

Names and Identifiers

• Q27094570
• 42407-83-0
• 3-(4-Hydroxy-phenylimino)-1,3-dihydro-indol-2-one
• CCG-276864
• NSC831151
• (3Z)-3-((4-hydroxyphenyl)imino)-2,3-dihydro-1H-indol-2-one
• 3-(4-hydroxyphenyl)imino-1H-indol-2-one
• PD006734
• NSC-831151
• (3E)-3-[(4-HYDROXYPHENYL)IMINO]-1H-INDOL-2(3H)-ONE
• (3Z)-3-[(4-hydroxyphenyl)imino]-2,3-dihydro-1H-indol-2-one
• DB03650
• 3-(4-hydroxyphenylimino)indolin-2-one
• SCHEMBL4311711
• CBDivE_008086
• (3Z)-3-[(4-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one
• Oprea1_369043
• EU-0036445
• (E)-3-((4-hydroxyphenyl)imino)indolin-2-one
• LI7
• (3E)-3-[(4-Hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one #
• (3e)-3-((4-Hydroxyphenyl)Imino)-1h-Indol-2(3h)-One
• Oprea1_543297
• STK088448
• ZJASRZFZRYISET-UHFFFAOYSA-N
• NS00071566
• AKOS000484873
• CS-0363061
• 3-((4-Hydroxyphenyl)imino)indolin-2-one
• (3e)-3-[(4-Hydroxyphenyl)Imino]-1h-Indol-2(3h)-One

• Inchi： InChI=1S/C14H10N2O2/c17-10-7-5-9(6-8-10)15-13-11-3-1-2-4-12(11)16-14(13)18/h1-8,17H,(H,15,16,18)
• InChI Key： ZJASRZFZRYISET-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 238.074227566Da
• Monoisotopic Mass: 238.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų
• XLogP3: 2.3